3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(prop-2-en-1-yl)thiophene-2-carboxamide

• IUPAC Name: 3-[(4-ethoxyphenyl)-methylsulfamoyl]-N-prop-2-enylthiophene-2-carboxamide
• InChI: InChI=1S/C17H20N2O4S2/c1-4-11-18-17(20)16-15(10-12-24-16)25(21,22)19(3)13-6-8-14(9-7-13)23-5-2/h4,6-10,12H,1,5,11H2,2-3H3,(H,18,20)
• InChI Key: WXOQWUBNXUYFJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NCC=C
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol
• CAS No.: 1251595-10-4

Description

3-[(4-ethoxyphenyl)(methyl)sulfamoyl]-N-(prop-2-en-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H20N2O4S2 and its molecular weight is 380.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• A four-component process involving compounds similar to the thiophene-2-carboxamide derivative has been used for the efficient formation of 2-amino-3-carboxamide derivatives of thiophene at room temperature, highlighting its utility in synthesizing complex organic molecules (Abaee & Cheraghi, 2013).
• The reactivity of 2-ethoxy carbonyl methylene thiazol-4-one, a compound with structural similarities, towards various reagents, including aromatic aldehydes and cyanomethylene, has been studied. This shows the potential for diverse chemical reactions and synthesis of various derivatives (Wardkhan et al., 2008).

Biological and Medicinal Applications

• Certain thiophene derivatives have demonstrated antimicrobial activities, suggesting potential applications in developing new antimicrobial agents. The structural features of thiophene play a crucial role in these biological activities (Altundas et al., 2010).
• Some biologically active thiophene-3-carboxamide derivatives have shown antibacterial and antifungal properties, indicating the potential of similar compounds in pharmaceutical applications (Vasu et al., 2005).
• Thiophene derivatives have also been found effective in anti-proliferative activities, particularly against specific tumor cell types, demonstrating the potential for cancer therapeutics (Thomas et al., 2017).

Material Science Applications

• Substituted thiophenes, which share structural similarities with the compound , have been used extensively in material science, including in the development of thin-film transistors, organic field-effect transistors, and solar cells. This suggests potential applications of thiophene derivatives in advanced material technologies (Nagaraju et al., 2018).